(Z)-N-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide

• IUPAC Name: N'-[4-cyano-2-(4-methoxyphenyl)pyrazol-3-yl]-N-hydroxymethanimidamide
• InChI: InChI=1S/C12H11N5O2/c1-19-11-4-2-10(3-5-11)17-12(14-8-16-18)9(6-13)7-15-17/h2-5,7-8,18H,1H3,(H,14,16)
• InChI Key: LLSXJKXUMLKVHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C(C=N2)C#N)N=CNO
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=C(C=N2)C#N)/N=C/NO
• Molecular Formula: C12H11N5O2
• Molecular Weight: 257.25 g/mol

Description

The compound “(Z)-N-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N’-hydroxymethanimidamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, related to the compound , has been achieved. These compounds are synthesized through the reaction of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate. The structural properties of these synthesized compounds have been established through elemental analysis and spectral data (Hassan, Hafez, & Osman, 2014).

Cytotoxicity

• A study on the cytotoxicity of new pyrazoline derivatives, including compounds similar to the one , showed that these compounds exhibit significant cytotoxic activities on tumor and non-tumor cell lines. This suggests potential applications in cancer research and treatment (Kucukoglu et al., 2016).

Antifungal Activity

• Compounds similar to (Z)-N-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide have shown significant antifungal activity against several fungi that affect fruits and main crop diseases. This demonstrates their potential use in agricultural research and crop protection (Liu et al., 2020).

Fluorescent Properties

• Research involving similar pyrazolone-type compounds has shown interesting fluorescence properties, which can be significant in the field of photodynamic therapy and for applications requiring fluorescent markers (Song et al., 2015).